4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide

• IUPAC Name: 4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H12ClN3O/c1-9(11-4-2-3-6-15-11)17-13(18)12-8-10(14)5-7-16-12/h2-9H,1H3,(H,17,18)
• InChI Key: SFVXPAQAZSHUNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)NC(=O)C2=NC=CC(=C2)Cl
• Molecular Formula: C13H12ClN3O
• Molecular Weight: 261.70 g/mol

Description

4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide, also known as CEP-26401, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the pyridine carboxamide class of compounds and has shown promise in a variety of research areas.

Mechanism of Action

The mechanism of action of 4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide is not fully understood, but it is believed to act as an inhibitor of the enzyme phosphodiesterase 10A (PDE10A). PDE10A is an enzyme that is involved in regulating the levels of cyclic nucleotides in cells. By inhibiting PDE10A, 4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide may increase the levels of cyclic nucleotides, which can have a variety of effects on cellular signaling pathways.
Biochemical and Physiological Effects
4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide has been shown to have a variety of biochemical and physiological effects in laboratory experiments. In animal studies, this compound has been shown to improve cognitive function and reduce inflammation. It has also been shown to have potential as a treatment for pain and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide in laboratory experiments is that it has been shown to be well-tolerated in animal studies. This means that it may have potential as a treatment for human diseases without causing significant side effects. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are many potential future directions for research on 4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide. One area of interest is in the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential application is in the development of new pain management therapies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on different cellular signaling pathways.

Synthesis Methods

The synthesis of 4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide involves the reaction of 4-chloropyridine-2-carboxylic acid with 2-(pyridin-2-yl)ethylamine. The resulting product is a white crystalline solid that can be purified using standard methods.

Scientific Research Applications

4-chloro-N-(1-pyridin-2-ylethyl)pyridine-2-carboxamide has been studied for its potential applications in a variety of scientific research areas. One area of interest is in the field of neuroscience, where this compound has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Other areas of research include cancer, inflammation, and pain management.